Cas no 1379326-67-6 (2,5-Dibromo-4-fluorobenzonitrile)

• Product Name: 2,5-Dibromo-4-fluorobenzonitrile
• CAS No: 1379326-67-6
• MF: C₇H₂Br₂FN
• MW: 278.903883457184
• MDL: MFCD18906828
• CID: 4592672
• PubChem ID: 89920074
• Update Time: 2024-11-02

2,5-Dibromo-4-fluorobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-4-fluorobenzonitrile
• AK174075
• KSJPHKSCOBGZQL-UHFFFAOYSA-N
• Benzonitrile, 2,5-dibromo-4-fluoro-
• FCH1347620
• AX8329865
• CS-0112281
• AKOS025395564
• DS-8582
• SCHEMBL15409386
• 1379326-67-6
• CL9224
• MFCD18906828

• MDL： MFCD18906828
• Inchi： 1S/C7H2Br2FN/c8-5-2-7(10)6(9)1-4(5)3-11/h1-2H
• InChI Key： KSJPHKSCOBGZQL-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C#N)Br)F

Computed Properties

• Exact Mass: 278.85175g/mol
• Monoisotopic Mass: 276.85380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 23.8
• XLogP3: 3.1

Experimental Properties

• Color/Form: NA
• Density: 2.1±0.1 g/cm3
• Boiling Point: 291.1±40.0 °C at 760 mmHg
• Flash Point: 153.5±23.7 °C

2,5-Dibromo-4-fluorobenzonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃